Cas no 667912-81-4 (N-(4-tert-butylphenyl)-3-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)propanamide)

• Product Name: N-(4-tert-butylphenyl)-3-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)propanamide
• CAS No: 667912-81-4
• MF: C₂₃H₂₄N₄OS₂
• MW: 436.592862129211
• CID: 5419721
• Update Time: 2025-07-09

N-(4-tert-butylphenyl)-3-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-tert-butylphenyl)-3-[(5-phenyl[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)sulfanyl]propanamide
• N-(4-tert-butylphenyl)-3-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)propanamide

• Inchi： 1S/C23H24N4OS2/c1-23(2,3)17-9-11-18(12-10-17)24-20(28)13-14-29-21-25-26-22-27(21)19(15-30-22)16-7-5-4-6-8-16/h4-12,15H,13-14H2,1-3H3,(H,24,28)
• InChI Key： UXNPDVDDMCEXRS-UHFFFAOYSA-N
• SMILES： N12C(C3=CC=CC=C3)=CSC1=NN=C2SCCC(=O)NC1C=CC(=CC=1)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-tert-butylphenyl)-3-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)propanamide

Research Brief on N-(4-tert-butylphenyl)-3-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)propanamide (CAS: 667912-81-4)

N-(4-tert-butylphenyl)-3-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)propanamide (CAS: 667912-81-4) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazolothiazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of significant interest for researchers and pharmaceutical developers.

The compound's chemical structure features a tert-butylphenyl group linked to a propanamide moiety via a sulfanyl bridge, which is further connected to a 5-phenyl-1,2,4-triazolo[3,4-b][1,3]thiazole core. This structural arrangement is believed to contribute to its high binding affinity and selectivity for specific biological targets. Recent research has focused on elucidating the compound's interactions with key enzymes and receptors, as well as its pharmacokinetic and pharmacodynamic profiles. Preliminary findings suggest that it may exhibit potent anti-inflammatory, anticancer, and antimicrobial activities, although further validation is required.

One of the most notable studies involving this compound investigated its role as an inhibitor of the NF-κB signaling pathway, a critical regulator of inflammation and immune responses. The study demonstrated that N-(4-tert-butylphenyl)-3-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)propanamide effectively suppressed NF-κB activation in vitro, leading to reduced expression of pro-inflammatory cytokines. These findings highlight its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent research has explored the compound's anticancer potential. A 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibited significant cytotoxicity against several cancer cell lines, including breast, lung, and colon cancer. The mechanism of action appeared to involve the induction of apoptosis and cell cycle arrest, mediated by the inhibition of key oncogenic pathways. These results suggest that the compound could serve as a lead candidate for the development of novel anticancer therapies.

Another area of interest is the compound's potential as an antimicrobial agent. A recent study evaluated its efficacy against a panel of drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound demonstrated potent bactericidal activity, with minimal cytotoxicity to mammalian cells. Researchers attributed this activity to its ability to disrupt bacterial cell wall synthesis and inhibit essential enzymes involved in bacterial metabolism. These findings underscore its potential as a promising scaffold for the development of new antibiotics.

Despite these promising findings, several challenges remain in the development of N-(4-tert-butylphenyl)-3-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)propanamide as a therapeutic agent. Issues such as poor solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. However, the compound's unique chemical structure and broad biological activity make it a valuable candidate for continued investigation.

In conclusion, N-(4-tert-butylphenyl)-3-({5-phenyl-1,2,4triazolo3,4-b1,3thiazol-3-yl}sulfanyl)propanamide (CAS: 667912-81-4) represents a promising small molecule with diverse therapeutic potential. Recent studies have shed light on its mechanisms of action and biological activities, paving the way for future research and development. As the field of chemical biology continues to evolve, this compound may emerge as a key player in the discovery of new drugs for inflammatory diseases, cancer, and bacterial infections.